Cas no 1152595-95-3 (2,2,2-trifluoro-1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-amine
• CAS No: 1152595-95-3
• MF: C₁₁H₁₀F₃N₃
• MW: 241.21241235733
• CID: 5805392
• PubChem ID: 43140090
• Update Time: 2025-07-21

2,2,2-trifluoro-1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, 1-phenyl-α-(trifluoromethyl)-
• 2,2,2-Trifluoro-1-(1-phenyl-1h-pyrazol-4-yl)ethan-1-amine
• AKOS009313152
• CS-0306449
• EN300-1264275
• 1152595-95-3
• 2,2,2-trifluoro-1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-amine

• Inchi： 1S/C11H10F3N3/c12-11(13,14)10(15)8-6-16-17(7-8)9-4-2-1-3-5-9/h1-7,10H,15H2
• InChI Key： XCUNFKRBDCRRDB-UHFFFAOYSA-N
• SMILES： C(C1C=NN(C2C=CC=CC=2)C=1)(N)C(F)(F)F

Computed Properties

• Exact Mass: 241.08268182g/mol
• Monoisotopic Mass: 241.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 324.6±42.0 °C(Predicted)
• pka: 4.15±0.50(Predicted)

Additional information on 2,2,2-trifluoro-1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-amine

Introduction to 2,2,2-trifluoro-1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-amine (CAS No. 1152595-95-3) and Its Emerging Applications in Chemical Biology

2,2,2-trifluoro-1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-amine, identified by the chemical identifier CAS No. 1152595-95-3, is a fluorinated pyrazole derivative that has garnered significant attention in the field of chemical biology due to its unique structural properties and promising biological activities. This compound belongs to a class of heterocyclic molecules that have been extensively studied for their potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The molecular structure of 2,2,2-trifluoro-1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-amine features a trifluoromethyl group attached to an ethylamine moiety, which is further linked to a phenyl-substituted pyrazole ring. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for pharmacological applications. Additionally, the pyrazole ring is a well-known pharmacophore that is frequently incorporated into drug molecules due to its ability to interact with biological targets in a highly specific manner.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated compounds in the development of next-generation therapeutics. The introduction of fluorine atoms into molecular structures can significantly alter the pharmacokinetic and pharmacodynamic properties of a drug, often leading to improved efficacy and reduced side effects. In the case of 2,2,2-trifluoro-1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-amine, the trifluoromethyl group plays a crucial role in enhancing its binding affinity to biological targets, thereby increasing its therapeutic potential.

One of the most compelling aspects of 2,2,2-trifluoro-1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-amine is its potential as an intermediate in the synthesis of more complex bioactive molecules. The pyrazole moiety serves as a versatile scaffold that can be modified through various chemical reactions to introduce additional functional groups or substituents. This flexibility allows researchers to fine-tune the properties of the compound, enabling the development of highly tailored therapeutic agents.

Current research in chemical biology has demonstrated that pyrazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. The compound 2,2,2-trifluoro-1-(1-phenyl-1H-pyrazol-4-ylolethanamino) has been investigated for its potential role in modulating enzymatic pathways and inhibiting key proteins involved in disease progression. Preliminary studies suggest that this compound may interfere with critical signaling cascades associated with cancer cell proliferation and survival.

The synthesis of CAS No 1152595953 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the trifluoromethyl group and the phenyl-substituted pyrazole ring with high precision. These techniques include cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations.

In addition to its synthetic significance, CAS No 1152595953 has been explored for its potential applications in materials science and nanotechnology. The unique electronic properties of fluorinated pyrazoles make them suitable candidates for use in organic semiconductors and liquid crystal displays (LCDs). Researchers are investigating how modifications to the pyrazole ring can enhance the performance of these materials.

The pharmacological evaluation of CAS No 1152595953 has revealed promising results in preclinical studies. The compound has shown selective binding affinity for certain enzymes and receptors, suggesting its potential as a lead compound for drug development. Further research is needed to fully elucidate its mechanism of action and assess its safety profile before moving into clinical trials.

The use of computational modeling and high-throughput screening techniques has accelerated the discovery process for compounds like CAS No 1152595953. These tools allow researchers to predict biological activity and optimize molecular structures efficiently. By leveraging these technologies, scientists can identify novel derivatives with enhanced therapeutic properties.

The environmental impact of fluorinated compounds is another important consideration in their development and application. While these molecules offer significant benefits in terms of biological activity and stability, their environmental persistence must be carefully managed. Efforts are underway to develop greener synthetic routes that minimize waste and reduce ecological impact.

In conclusion,CAS No 1152595953 represents a fascinating example of how structural modifications can lead to novel bioactive molecules with therapeutic potential. The combination of fluorine chemistry and heterocyclic pharmacophores opens up new avenues for drug discovery and material science applications. Continued research into this compound will likely yield valuable insights into its mechanisms of action and pave the way for innovative treatments across multiple disciplines.